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For Researchers, Scientists, and Drug Development Professionals

Abstract

N-methoxy-3-formylcarbazole is a derivative of carbazole, a heterocyclic aromatic compound
that has garnered significant attention in medicinal chemistry. The carbazole scaffold is a key
pharmacophore in various biologically active molecules, exhibiting a wide range of therapeutic
properties. This technical guide provides a detailed overview of the physicochemical properties,
synthesis, and potential biological activities of N-methoxy-3-formylcarbazole, serving as a
valuable resource for researchers in drug discovery and development.

Physicochemical Properties

N-methoxy-3-formylcarbazole (also known as 9-methoxycarbazole-3-carbaldehyde) is
characterized by the presence of a methoxy group at the nitrogen atom of the carbazole ring
and a formyl group at the 3-position. Its fundamental properties are summarized below.
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Property Value Source
CAS Number 117592-01-5 [1]
Molecular Formula C14H11NO2 [1]
Molecular Weight 225.24 g/mol [1]
Physical Description 0]] [1]
Purity >98% [1]
Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Not specified; general advice
suggests warming and

Solubility 99 o 9 _ [1]
ultrasonication for higher

solubility.

Synthesis

The synthesis of N-methoxy-3-formylcarbazole can be achieved through a multi-step process
starting from carbazole. The following is a representative experimental protocol based on
established synthetic methodologies for related carbazole derivatives.

Experimental Protocol: Synthesis of N-methoxy-3-
formylcarbazole

Step 1: N-amination of Carbazole

» To a solution of carbazole in a suitable solvent (e.g., dimethylformamide), add a strong base
(e.g., sodium hydride) at 0 °C under an inert atmosphere (e.g., argon).

 Stir the mixture for 30 minutes to form the carbazolyl anion.

e Add a suitable aminating agent, such as chloroamine or O-
(mesitylenesulfonyl)hydroxylamine, dropwise to the reaction mixture.
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 Allow the reaction to warm to room temperature and stir for several hours until completion,
monitored by thin-layer chromatography (TLC).

» Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl
acetate).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain N-aminocarbazole.

Step 2: N-methylation of N-aminocarbazole
e Dissolve N-aminocarbazole in a suitable solvent (e.g., tetrahydrofuran).

e Add a base (e.qg., triethylamine) followed by a methylating agent (e.g., methyl iodide or
dimethyl sulfate).

 Stir the reaction mixture at room temperature for several hours.
o Monitor the reaction progress by TLC.

e Upon completion, remove the solvent under reduced pressure and purify the residue by
column chromatography to yield N-methoxycarbazole.

Step 3: Formylation of N-methoxycarbazole
e Subject N-methoxycarbazole to a Vilsmeier-Haack formylation reaction.

 In aflask, cool a mixture of a suitable solvent (e.g., anhydrous 1,2-dichloroethane) and a
formylating agent (e.g., phosphoryl chloride and dimethylformamide) in an ice bath.

e Add a solution of N-methoxycarbazole in the same solvent dropwise to the cooled
formylating reagent.

» Allow the reaction mixture to stir at room temperature for several hours.

o Pour the reaction mixture into ice-water and neutralize with a base (e.g., sodium hydroxide
solution).
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o Extract the product with an organic solvent (e.g., dichloromethane).

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to afford N-methoxy-3-
formylcarbazole.
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Caption: Synthetic workflow for N-methoxy-3-formylcarbazole.

Spectral Properties

Detailed spectral analysis is crucial for the structural confirmation of N-methoxy-3-
formylcarbazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (CDCls, 400 MHz): & 10.10 (s, 1H, -CHO), 8.59 (s, 1H, ArH), 8.13 (d, J = 7.7 Hz, 1H,
ArH), 8.04 (d, J = 8.3 Hz, 1H, ArH), 7.60 (d, J = 8.5 Hz, 2H, ArH), 7.57 (s, 1H, ArH), 7.40 (bs,
1H, ArH), 4.20 (s, 3H, -OCHj).

e 13C NMR (CDCls, 100 MHz): 6 192.1, 147.2, 138.5, 138.4, 129.5, 126.3, 125.2, 120.8, 120.7,
120.4,120.2, 108.6, 108.5, 63.4.

Infrared (IR) Spectroscopy

Experimental IR data for N-methoxy-3-formylcarbazole is not readily available. However,
based on its structure, characteristic absorption bands are expected for the formyl C=0
stretching vibration (around 1680-1700 cm~1) and C-O stretching of the methoxy group (around
1050-1250 cm~1). Aromatic C-H and C=C stretching vibrations would also be present.

Mass Spectrometry (MS)
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Specific experimental mass spectral data for N-methoxy-3-formylcarbazole is not available.
For the related compound 3-methoxy-9H-carbazole, the mass spectrum shows a molecular ion
peak corresponding to its molecular weight. A similar fragmentation pattern, including the
molecular ion peak at m/z 225, would be expected for N-methoxy-3-formylcarbazole.

Biological Activity and Potential Sighaling Pathways

While specific biological studies on N-methoxy-3-formylcarbazole are limited, the broader
class of N-substituted carbazole derivatives has been extensively investigated for various
pharmacological activities.

Potential Therapeutic Applications

o Neuroprotection: Many N-substituted carbazole derivatives have demonstrated
neuroprotective effects in various in vitro and in vivo models. These compounds have been
shown to protect neuronal cells from oxidative stress-induced injury, suggesting potential
applications in the treatment of neurodegenerative diseases such as Alzheimer's and
Parkinson's disease.

o Antimicrobial Activity: Carbazole alkaloids and their synthetic derivatives have been reported
to possess significant antibacterial and antifungal properties. The planar carbazole ring
system can intercalate with microbial DNA, and various substitutions on the ring can
enhance this activity.

Hypothetical Signaling Pathway Involvement

The precise signaling pathways modulated by N-methoxy-3-formylcarbazole have not been
elucidated. However, based on studies of other carbazole derivatives, potential mechanisms of
action could involve the modulation of pathways related to oxidative stress and cell survival.
For instance, some neuroprotective carbazoles are known to influence the Keap1-Nrf2
pathway, a key regulator of the cellular antioxidant response.
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Caption: Hypothetical signaling pathway for neuroprotection.

Conclusion
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N-methoxy-3-formylcarbazole is a carbazole derivative with potential for further investigation
in the field of drug discovery. This technical guide has summarized its known physicochemical
properties and provided a detailed synthetic protocol. While specific biological data for this
compound is currently lacking, the established neuroprotective and antimicrobial activities of
the N-substituted carbazole class of compounds provide a strong rationale for its future
biological evaluation. Further research is warranted to elucidate its precise mechanism of
action and to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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